Cas no 2580096-76-8 (rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride, trans)
rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride, trans Chemical and Physical Properties
Names and Identifiers
-
- (1R,2R)-2-(4-Methylphenyl)sulfonylcyclohexan-1-amine;hydrochloride
- Z4874965171
- 2580096-76-8
- EN300-27702984
- rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride
- rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride, trans
-
- MDL: MFCD33021561
- Inchi: 1S/C13H19NO2S.ClH/c1-10-6-8-11(9-7-10)17(15,16)13-5-3-2-4-12(13)14;/h6-9,12-13H,2-5,14H2,1H3;1H/t12-,13-;/m1./s1
- InChI Key: HWPWXENZJKHTKP-OJERSXHUSA-N
- SMILES: Cl.S(C1C=CC(C)=CC=1)([C@@H]1CCCC[C@H]1N)(=O)=O
Computed Properties
- Exact Mass: 289.0903277g/mol
- Monoisotopic Mass: 289.0903277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 339
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.5Ų
rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride, trans Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27702984-0.05g |
rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride |
2580096-76-8 | 95.0% | 0.05g |
$216.0 | 2025-03-20 | |
| Enamine | EN300-27702984-0.1g |
rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride |
2580096-76-8 | 95.0% | 0.1g |
$322.0 | 2025-03-20 | |
| Enamine | EN300-27702984-0.25g |
rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride |
2580096-76-8 | 95.0% | 0.25g |
$459.0 | 2025-03-20 | |
| Enamine | EN300-27702984-0.5g |
rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride |
2580096-76-8 | 95.0% | 0.5g |
$723.0 | 2025-03-20 | |
| Enamine | EN300-27702984-1.0g |
rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride |
2580096-76-8 | 95.0% | 1.0g |
$928.0 | 2025-03-20 | |
| Enamine | EN300-27702984-2.5g |
rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride |
2580096-76-8 | 95.0% | 2.5g |
$1819.0 | 2025-03-20 | |
| Enamine | EN300-27702984-5.0g |
rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride |
2580096-76-8 | 95.0% | 5.0g |
$2692.0 | 2025-03-20 | |
| Enamine | EN300-27702984-10.0g |
rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride |
2580096-76-8 | 95.0% | 10.0g |
$3992.0 | 2025-03-20 | |
| Enamine | EN300-27702984-1g |
rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride, trans |
2580096-76-8 | 95% | 1g |
$928.0 | 2023-11-13 | |
| Enamine | EN300-27702984-5g |
rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride, trans |
2580096-76-8 | 95% | 5g |
$2692.0 | 2023-11-13 |
rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride, trans Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride, trans
Comprehensive Overview of rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride, trans (CAS No. 2580096-76-8)
The compound rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride, trans (CAS No. 2580096-76-8) is a chiral sulfonamide derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the trans-cyclohexane backbone and 4-methylbenzenesulfonyl group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical properties and potential applications in asymmetric synthesis.
One of the most searched questions related to this compound is: "What are the applications of rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride in medicinal chemistry?" Recent studies suggest that this chiral building block may serve as a key precursor for the synthesis of biologically active molecules targeting neurological and metabolic disorders. The hydrochloride salt form enhances its solubility, making it particularly useful in formulation development.
The stereochemistry of this compound has drawn significant attention from synthetic chemists. With both (1R,2R) configurations present in the racemic mixture, it offers opportunities for chiral resolution studies and enantioselective catalysis. Current trends in green chemistry have also sparked interest in developing more sustainable synthetic routes for this compound, addressing another frequently searched topic: "How to synthesize rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride using eco-friendly methods?"
Analytical characterization of CAS No. 2580096-76-8 typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. The pharmaceutical industry particularly values the compound's crystalline properties and stability profile, which are crucial for quality control in API manufacturing. Recent publications have highlighted its potential as a scaffold for protease inhibitors, answering another common query: "Can rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride be used in protease inhibitor design?"
From a regulatory perspective, the compound's safety profile has been extensively studied, with data available on its physicochemical properties and preliminary toxicological assessments. The scientific community continues to explore its potential in various domains, including materials science and agrochemical research. As interest grows in chiral auxiliaries and asymmetric synthesis, this compound's relevance in contemporary research is expected to increase significantly.
The 4-methylbenzenesulfonyl (tosyl) group in this molecule deserves special attention, as it represents a versatile protecting group in organic synthesis. This feature makes rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride particularly valuable for multi-step synthetic sequences. Recent patent literature reveals growing intellectual property activity surrounding derivatives of this compound, particularly in the area of CNS-targeted therapeutics.
Storage and handling recommendations for this material emphasize protection from moisture and maintenance at controlled room temperature. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this chemical. The scientific community continues to investigate novel applications for this compound, with particular focus on its potential in fragment-based drug discovery approaches.
In conclusion, rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride, trans (CAS No. 2580096-76-8) represents an important tool for modern chemical research. Its unique combination of stereochemical complexity, functional group versatility, and pharmaceutical relevance positions it as a compound of continuing interest across multiple scientific disciplines. Future research directions may explore its utility in new catalytic systems and its potential as a scaffold for targeted drug delivery systems.
2580096-76-8 (rac-(1R,2R)-2-(4-methylbenzenesulfonyl)cyclohexan-1-amine hydrochloride, trans) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)